Cas no 79997-04-9 (4-(Bromomethyl)-2-naphthonitrile)

4-(Bromomethyl)-2-naphthonitrile is a brominated naphthalene derivative with a nitrile functional group, serving as a versatile intermediate in organic synthesis. Its reactive bromomethyl moiety facilitates further functionalization, making it valuable for cross-coupling reactions, nucleophilic substitutions, and the construction of complex heterocyclic frameworks. The nitrile group enhances its utility in pharmaceutical and agrochemical applications, where it can be hydrolyzed to carboxylic acids or reduced to amines. This compound exhibits high purity and stability under standard conditions, ensuring reliable performance in synthetic workflows. Its structural features make it particularly useful in medicinal chemistry for the development of bioactive molecules and advanced materials.
4-(Bromomethyl)-2-naphthonitrile structure
79997-04-9 structure
Product Name:4-(Bromomethyl)-2-naphthonitrile
CAS No:79997-04-9
MF:C12H8BrN
MW:246.102622032166
CID:1094690
PubChem ID:12749167
Update Time:2025-06-07

4-(Bromomethyl)-2-naphthonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-(Bromomethyl)-2-naphthonitrile
    • SCHEMBL2771819
    • DNIBRAVVWIRHKF-UHFFFAOYSA-N
    • 79997-04-9
    • 4-(BROMOMETHYL)NAPHTHALENE-2-CARBONITRILE
    • 4-(Bromomethyl)-2-naphthalenecarbonitrile
    • Inchi： 1S/C12H8BrN/c13-7-11-6-9(8-14)5-10-3-1-2-4-12(10)11/h1-6H,7H2
    • InChI Key： DNIBRAVVWIRHKF-UHFFFAOYSA-N
    • SMILES： BrCC1C=C(C#N)C=C2C=CC=CC2=1

Computed Properties

  • Exact Mass: 244.98401g/mol
  • Monoisotopic Mass: 244.98401g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 23.8Ų

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